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Compound of Interest

Compound Name: 5-Benzothiopheneboronic acid

CAS No.: 845872-49-3

Cat. No.: B1286105

Get Quote

Executive Summary & Chemical Identity
5-Benzothiopheneboronic acid (CAS: 845872-49-3) is a critical organoboron building block

used extensively in the synthesis of pharmaceutical agents and organic optoelectronic

materials. Unlike its more labile 2-isomer, the 5-isomer offers a unique vector for extending the

carbon skeleton of the benzo[b]thiophene core while maintaining high metabolic stability.

This guide provides a rigorous technical analysis of the compound, focusing on its synthesis,

reactivity profile in palladium-catalyzed cross-couplings, and strategic application in medicinal

chemistry.
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Property Specification

CAS Number 845872-49-3

IUPAC Name (1-Benzothiophen-5-yl)boronic acid

Synonyms
Benzo[b]thiophene-5-boronic acid; 1-

Benzothien-5-ylboronic acid

Molecular Formula C₈H₇BO₂S

Molecular Weight 178.02 g/mol

Appearance White to off-white powder

Melting Point 256–260 °C (lit.)[1]

Solubility
Soluble in DMSO, MeOH, DMF; sparingly

soluble in water

Storage 2–8°C, under inert atmosphere (Argon/Nitrogen)

Synthesis & Manufacturing Logic
The Regioselectivity Challenge
Direct electrophilic borylation of benzo[b]thiophene typically occurs at the C3 position due to

the high electron density of the thiophene ring. Accessing the C5 position requires a pre-

functionalized precursor, most commonly 5-bromobenzo[b]thiophene.

Validated Synthetic Protocol (Lithium-Halogen
Exchange)
The most reliable route for high-purity synthesis involves a cryogenic lithium-halogen exchange

followed by borate trapping. This method suppresses the formation of "ate" complexes and

minimizes debromination side products.

Step-by-Step Methodology:

Inert Setup: Flame-dry a 3-neck round bottom flask and purge with Argon.
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Solvation: Dissolve 5-bromobenzo[b]thiophene (1.0 eq) in anhydrous THF (0.2 M

concentration).

Cryogenic Cooling: Cool the solution to -78°C using a dry ice/acetone bath. Critical:

Temperature maintenance is vital to prevent Wurtz-type coupling.

Lithiation: Add n-Butyllithium (1.1 eq, 2.5 M in hexanes) dropwise over 30 minutes. Stir for 1

hour at -78°C.

Borate Trapping: Add Triisopropyl borate (1.2 eq) rapidly. The solution may become viscous.

Hydrolysis: Allow to warm to room temperature (RT) overnight. Quench with 2N HCl until pH

< 3.

Isolation: Extract with ethyl acetate, wash with brine, and recrystallize from acetonitrile/water

to remove boroxine anhydrides.

Visualization: Synthesis Pathway
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Figure 1: Cryogenic synthesis of 5-benzothiopheneboronic acid via Lithium-Halogen

exchange.

Reactivity Profile: Suzuki-Miyaura Coupling
Mechanistic Insight & Protodeboronation
Unlike 2-heteroaryl boronic acids (e.g., 2-thienylboronic acid), which are highly prone to

protodeboronation (C-B bond cleavage) under basic conditions, 5-benzothiopheneboronic
acid is significantly more robust. The boron atom is attached to the benzenoid ring, which is
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less acidic and less electron-rich than the thiophene ring, reducing the rate of hydrolytic

cleavage.

However, "self-validating" protocols must still account for base sensitivity.

Optimized Coupling Protocol
Reaction: 5-Benzothiopheneboronic acid + Aryl Halide → Biaryl Product

Catalyst Selection: Pd(dppf)Cl₂·DCM or Pd(PPh₃)₄ are standard. For sterically hindered

partners, switch to Pd₂dba₃/S-Phos.

Base Choice: Use K₃PO₄ or Cs₂CO₃ instead of strong alkoxides (e.g., NaOtBu) to maintain

chemoselectivity.

Solvent System: 1,4-Dioxane/Water (4:1) is ideal. The water is essential for the

transmetallation step (formation of the hydroxo-palladium complex).

Visualization: Catalytic Cycle
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Figure 2: Suzuki-Miyaura catalytic cycle emphasizing the entry point of the boronic acid.

Applications in Drug Discovery
Selective Estrogen Receptor Modulators (SERMs)
The benzo[b]thiophene core is the pharmacophore of Raloxifene, a blockbuster drug for

osteoporosis.[2]

Role of 5-Position: Modification at the 5-position allows researchers to tune the electronic

properties of the core without disrupting the critical binding interactions of the 6-hydroxyl

group (which mimics the phenolic A-ring of estradiol).

Strategy: Suzuki coupling of 5-benzothiopheneboronic acid with 4-substituted phenyl

halides creates novel SERM analogs with altered tissue selectivity profiles [1].
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Bioisosterism in Kinase Inhibitors
The 5-benzothienyl moiety serves as a lipophilic, planar bioisostere for:

Indole: (e.g., in Tryptophan-mimetic inhibitors).

Naphthalene: Improving solubility while maintaining hydrophobic contacts.

Application: Used in the design of VEGFR and PDGFR inhibitors where the sulfur atom

provides unique dipole interactions within the ATP-binding pocket.

Handling, Stability & Safety
Stability: The compound is susceptible to dehydration, forming boroxine trimers (anhydrides)

upon prolonged storage. This is reversible; the trimer hydrolyzes back to the monomeric acid

under aqueous reaction conditions.

Protodeboronation Risk: Moderate. Avoid heating >100°C in highly acidic media.

Safety (MSDS Summary):

GHS Classification: Skin Irrit. 2, Eye Irrit. 2A, STOT SE 3.

Handling: Wear nitrile gloves and safety glasses. Avoid dust formation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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